Cas no 1499058-10-4 (5-bromo-8-methylisoquinoline)

• Product Name: 5-bromo-8-methylisoquinoline
• CAS No: 1499058-10-4
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD22097487
• CID: 5151250
• Update Time: 2025-07-21

5-bromo-8-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-8-methylisoquinoline

• MDL： MFCD22097487
• Inchi： 1S/C10H8BrN/c1-7-2-3-10(11)8-4-5-12-6-9(7)8/h2-6H,1H3
• InChI Key： MQAYLCDYWHWRHK-UHFFFAOYSA-N
• SMILES： C1C2=C(C(Br)=CC=C2C)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-bromo-8-methylisoquinoline

Comprehensive Overview of 5-Bromo-8-Methylisoquinoline (CAS No. 1499058-10-4): Properties, Applications, and Research Insights

5-Bromo-8-methylisoquinoline (CAS No. 1499058-10-4) is a halogenated isoquinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its bromine and methyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure (C₁₀H₈BrN) offers unique reactivity, making it valuable for constructing complex heterocyclic frameworks. Researchers frequently explore its potential in drug discovery, particularly for targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), aligning with current trends in precision medicine.

The growing demand for isoquinoline derivatives in medicinal chemistry has propelled studies on 5-bromo-8-methylisoquinoline. Its bromine atom enables cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations, critical for creating biologically active molecules. Recent publications highlight its role in developing anticancer agents and neuroprotective compounds, addressing hot topics such as oncology research and neurodegenerative disease treatment. These applications resonate with frequent search queries like "isoquinoline-based drugs" or "brominated heterocycles in medicine."

From a synthetic perspective, CAS 1499058-10-4 exhibits remarkable stability under standard laboratory conditions, with a melting point range of 120–123°C. Its solubility profile (soluble in DMSO, methanol) makes it compatible with high-throughput screening platforms. Analytical data, including HPLC purity (>98%) and NMR spectra, confirm its utility as a reference standard. Such technical specifications are crucial for researchers searching for "high-purity isoquinoline derivatives" or "characterization of bromo-methyl compounds."

Environmental and safety considerations for 5-bromo-8-methylisoquinoline follow standard organic compound protocols. While not classified as hazardous, proper handling with PPE is recommended—a point often queried in forums discussing "safe handling of brominated aromatics." The compound’s low ecotoxicity profile, as per preliminary studies, supports its sustainable use in green chemistry applications, another trending topic in scientific communities.

Market analyses reveal increasing procurement of CAS 1499058-10-4 by contract research organizations (CROs) and academic labs, driven by its cost-effectiveness compared to similar halogenated isoquinolines. Suppliers frequently optimize synthesis routes to address search intent around "bulk purchase of specialty heterocycles." Patent landscapes show its incorporation in LED materials and organic semiconductors, tapping into the booming optoelectronics sector.

Future research directions for 5-bromo-8-methylisoquinoline may explore its catalytic applications or metal-organic frameworks (MOFs), aligning with AI-driven searches for "emerging uses of isoquinoline scaffolds." The compound’s structure-activity relationships (SAR) continue to be decoded through computational chemistry, meeting the demand for "molecular modeling of brominated compounds."